Cas no 5815-67-8 (2,5-Piperazinedione,3-(2-methylpropyl)-)

2,5-Piperazinedione,3-(2-methylpropyl)- structure
5815-67-8 structure
Product Name:2,5-Piperazinedione,3-(2-methylpropyl)-
CAS No:5815-67-8
MF:C8H14N2O2
MW:170.208961963654
CID:367596
PubChem ID:2902
Update Time:2025-04-19

2,5-Piperazinedione,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,3-(2-methylpropyl)-
    • 3-(2-methylpropyl)-2,5-Piperazinedione
    • cyclo(leucylglycine)
    • 2,5-Piperazinedione,3-(2-methylpropyl)-, (?à)-
    • 3-Isobutylpiperazine-2,5-dione
    • Cyclo(glycyl-DL-leucine)
    • Cyclo(glycylleucyl)
    • Glycine, N-leucyl-, cyclic peptide
    • 3-(2-methylpropyl)piperazine-2,5-dione
    • DivK1c_000299
    • DTXSID60973726
    • Spectrum5_000326
    • 3-(2-Methylpropyl)-3,6-dihydropyrazine-2,5-diol
    • KBio1_000299
    • SCHEMBL6438511
    • AB02907
    • 3-ISOBUTYL-2,5-PIPERADINEDIONE
    • Oprea1_697218
    • 5815-67-8
    • HMS500O21
    • 2-morpholin-4-yl-N-phenyl-acetamide
    • CYCLO(-GLY-LEU)
    • 3-Isobutylpiperazine-2,5-quinone
    • FT-0694640
    • cycloleucylglycine
    • IDI1_000299
    • BCP14306
    • SR-01000472318-1
    • Cyclo(gly-leu)
    • AKOS005397276
    • 2,5-Piperazinedione, 3-(2-methylpropyl)-
    • NINDS_000299
    • SR-01000472318
    • Inchi: 1S/C8H14N2O2/c1-5(2)3-6-8(12)9-4-7(11)10-6/h5-6H,3-4H2,1-2H3,(H,9,12)(H,10,11)
    • InChI Key: VQFHWKRNHGHZTK-UHFFFAOYSA-N
    • SMILES: O=C1C(CC(C)C)NC(CN1)=O

Computed Properties

  • Exact Mass: 170.105528
  • Monoisotopic Mass: 170.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Density: 1.047
  • Boiling Point: 442.9°Cat760mmHg
  • Flash Point: 207.4°C
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